Cas no 924846-10-6 (2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid)

• Product Name: 2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid
• CAS No: 924846-10-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD09064887
• CID: 4719897
• Update Time: 2025-10-18

2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(dimethylamino)-2-oxoethyl]amino}benzoic acid
• 2-((2-(Dimethylamino)-2-oxoethyl)amino)benzoic acid
• 2-{[(N,N-dimethylcarbamoyl)methyl]amino}benzoic acid
• 2-([2-(Dimethylamino)-2-oxoethyl]amino)benzoic acid
• STK664139
• SBB050339
• ST4139499
• T0545
• 2-{[(dimethylcarbamoyl)methyl]amino}benzoic acid
• 2-{[2-(Dimethylamino)-2-oxoethyl]amino}-benzoic acid
• benzoic acid, 2-[[2-(dimethylamino)-2-oxoeth
• 2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid

• MDL： MFCD09064887
• Inchi： 1S/C11H14N2O3/c1-13(2)10(14)7-12-9-6-4-3-5-8(9)11(15)16/h3-6,12H,7H2,1-2H3,(H,15,16)
• InChI Key： YJSJFXCSLOTJLQ-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=CC=1C(=O)O)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 1.6
• Topological Polar Surface Area: 69.6

2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid

Introduction to 2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid (CAS No. 924846-10-6)

2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 924846-10-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural framework, combines a benzoic acid core with functional groups that enhance its potential applications in drug discovery and therapeutic development. The presence of both an amine and an ester moiety in its structure imparts distinct chemical properties, making it a versatile intermediate for synthesizing more complex molecules.

Thebenzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its aromatic ring system provides stability and interacts favorably with biological targets, while the carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, or salts that may enhance solubility or bioavailability. Theamine group, specifically a dimethylamino substituent, contributes to basicity and can participate in hydrogen bonding interactions, which are crucial for binding to biological receptors. Additionally, theoxoethylamino side chain introduces flexibility and additional hydrogen bonding potential, further influencing the compound's behavior in biological systems.

In recent years, there has been growing interest in developing novel compounds that leverage thebenzoic acid scaffold for therapeutic applications. Studies have highlighted the potential of benzoic acid derivatives in addressing various diseases, including inflammatory disorders, neurodegenerative conditions, and metabolic syndromes. The structural features of 2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid make it a promising candidate for further investigation in these areas. The combination of electron-donating groups (such as the dimethylamino moiety) and electron-withdrawing groups (like the ester functionality) can fine-tune its pharmacokinetic properties, potentially leading to improved drug-like characteristics.

Theester group in this compound is particularly noteworthy, as it can be hydrolyzed under specific conditions to yield a carboxylic acid derivative. This transformation can open up avenues for exploring different pharmacological profiles by modifying the ester into other functional groups. Moreover, the presence of multiple amine functionalities provides opportunities for conjugation with other molecules, such as peptides or nucleotides, to create prodrugs or targeted delivery systems. Such modifications are increasingly relevant in precision medicine and nanomedicine, where tailored molecular constructs are designed to enhance therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of compounds like 2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid with biological targets. These studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) or lipoxygenases (LOX). By modulating these enzymes, the compound could potentially alleviate symptoms associated with chronic inflammation or oxidative stress-related diseases. Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

The synthesis of 2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid represents another area of interest within synthetic organic chemistry. The development of efficient synthetic routes not only facilitates access to this compound for research purposes but also provides insights into its reactivity and stability under various conditions. Modern synthetic methodologies often emphasize green chemistry principles, aiming to minimize waste and improve atom economy. Techniques such as catalytic asymmetric synthesis or flow chemistry could be particularly advantageous in producing this compound on a scalable basis while maintaining high purity standards.

In conclusion,2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid (CAS No. 924846-10-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a benzoic acid core with dimethylamino and oxoethylamino substituents—make it an attractive candidate for further exploration in drug discovery. The compound's ability to interact with biological targets through hydrogen bonding and its potential for functional group modifications highlight its versatility as a chemical entity. As research continues to uncover new therapeutic applications for benzoic acid derivatives,2-{2-(Dimethylamino)-2-oxoethylamino}-benzoic Acid is poised to play an important role in shaping future medical interventions.